Cas no 118966-30-6 (2-((5-Amino-4-carbamoyl-1H-imidazol-1-yl)methoxy)ethyl acetate)

• Product Name: 2-((5-Amino-4-carbamoyl-1H-imidazol-1-yl)methoxy)ethyl acetate
• CAS No: 118966-30-6
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 132028
• PubChem ID: 14064020
• Update Time: 2025-04-19

2-((5-Amino-4-carbamoyl-1H-imidazol-1-yl)methoxy)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-((5-Amino-4-carbamoyl-1H-imidazol-1-yl)methoxy)ethyl acetate
• 1H-Imidazole-4-carboxamide,1-[[2-(acetyloxy)ethoxy]methyl]-5-amino-
• 2-[(5-amino-4-carbamoylimidazol-1-yl)methoxy]ethyl acetate
• ACETIC ACID 2-(5-AMINO-4-CARBAMOYL-IMIDAZOL-1-YLMETHOXY)-ETHYL ESTER
• DTXSID50555252
• 2-[(5-Amino-4-carbamoyl-1H-imidazol-1-yl)methoxy]ethyl acetate
• SCHEMBL9363532
• 5-Amino-1-[[2-(acetyloxy)ethoxy]methyl]-1H-imidazole-4-carboxamide
• 118966-30-6
• SCOKPTHVGOEBIW-UHFFFAOYSA-N

• Inchi： 1S/C9H14N4O4/c1-6(14)17-3-2-16-5-13-4-12-7(8(13)10)9(11)15/h4H,2-3,5,10H2,1H3,(H2,11,15)
• InChI Key： SCOKPTHVGOEBIW-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)CN1C=NC(C(N)=O)=C1N

Computed Properties

• Exact Mass: 242.10162
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 122.46